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Compound of Interest

Compound Name: 4,7-Dichlorocinnoline

Cat. No.: B1314484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the synthesis

of the antimalarial drug Chloroquine from the key intermediate, 4,7-dichloroquinoline. The

procedures outlined are based on established chemical literature and patents, offering a

comprehensive guide for laboratory-scale synthesis.

Introduction
Chloroquine, a cornerstone in the treatment and prophylaxis of malaria for decades, is a 4-

aminoquinoline derivative. A common and efficient synthetic route to chloroquine involves the

condensation of 4,7-dichloroquinoline with 4-N,N-diethylamino-1-methylbutylamine (also known

as novaldiamine or 2-amino-5-diethylaminopentane). This reaction is a nucleophilic aromatic

substitution where the amine group of the side chain displaces the chlorine atom at the C-4

position of the quinoline ring. Subsequent purification and, typically, salt formation with

phosphoric acid yields the pharmaceutically active chloroquine phosphate.

Reaction Scheme
The overall chemical transformation is depicted below:
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+ Novaldiamine

4-N,N-diethylamino-1-
methylbutylamine
(Novaldiamine)
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Synthesis of Chloroquine Base

Purification of Chloroquine Base

Salt Formation

Purification of Chloroquine Phosphate

Mix 4,7-Dichloroquinoline
and Phenol

Heat to Reaction Temperature

Add Novaldiamine

Condensation Reaction

Work-up:
Dilution, pH Adjustment,

Extraction, Washing

Concentration

Recrystallization
(e.g., Petroleum Ether)

Crude Chloroquine

Dissolve in Ethanol

Purified Chloroquine

Add Phosphoric Acid Crystallization

Recrystallization
(Ethanol)

Crude Chloroquine Phosphate

Filtration and Drying

Purified Chloroquine Phosphate
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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